Cas no 105679-41-2 (6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine)

6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine structure
105679-41-2 structure
Product Name:6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
CAS No:105679-41-2
MF:C11H15NO
MW:177.242902994156
MDL:MFCD10035527
CID:1159445
PubChem ID:28806806
Update Time:2025-04-20

6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzoxazine, 3,4-dihydro-6-(1-methylethyl)-
    • 6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
    • AKOS006305273
    • SCHEMBL70215
    • 105679-41-2
    • EN300-3055230
    • MDL: MFCD10035527
    • Inchi: 1S/C11H15NO/c1-8(2)9-3-4-11-10(7-9)12-5-6-13-11/h3-4,7-8,12H,5-6H2,1-2H3
    • InChI Key: IDYJPRMWUQJDGI-UHFFFAOYSA-N
    • SMILES: O1CCNC2C1=CC=C(C=2)C(C)C

Computed Properties

  • Exact Mass: 177.115364102g/mol
  • Monoisotopic Mass: 177.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 21.3Ų

6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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6-(propan-2-yl)-3,4-dihydro-2H-1,4-benzoxazine
105679-41-2 95%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-3055230-0.5g
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Enamine
EN300-3055230-1.0g
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Enamine
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